Cas no 915796-08-6 (cis-1-amino-3-fluoro-cyclobutanecarboxylic acid)

• Product Name: cis-1-amino-3-fluoro-cyclobutanecarboxylic acid
• CAS No: 915796-08-6
• MF: C₅H₈FNO₂
• MW: 133.120924949646
• MDL: MFCD23106395
• CID: 4659620
• PubChem ID: 10820564
• Update Time: 2025-06-13

cis-1-amino-3-fluoro-cyclobutanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Fluciclovine
• 1-AMINO-3-FLUORO-CYCLOBUTANECARBOXYLIC ACID
• cis-1-Amino-3-fluoro-cyclobutanecarboxylic acid
• 1-amino-3-fluorocyclobutane-1-carboxylic acid
• trans-1-Amino-3-fluorocyclobutanecarboxylic acid
• trans-1-Amino-3-fluoro-cyclobutanecarboxylic Acid
• FACB
• YKG0YF688X
• Cyclobutanecarboxylic acid, 1-amino-3-fluoro-, trans-
• Anti-1-amino-3-fluorocyclobutyl-1-carboxylic acid
• (1r,3r)-1-amino-3-fluorocyclobutanecarboxylic acid
• AKOS006349241
• PB22992
• AS-51381
• (1R,3R)-1-AMINO-3-FLUOROCYCLOBUTANE-1-CARBOXYLIC ACID
• DTXSID301027797
• SB10784
• CS-0053975
• MFCD19207868
• CHEMBL1908917
• trans-1-Amino-3-fluoro-cyclobutanecarboxylic Acid; Cyclobutanecarboxylic acid, 1-amino-3-fluoro-, trans-; trans-1-Amino-3-fluorocyclobutanecarboxylic acid
• 915796-08-6
• SCHEMBL12824575
• 222727-43-7
• CHEBI:176400
• CS-0052641
• 1-AMINO-3-FLUORO-CYCLOBUTANECARBOXYLICACID
• 1033700-92-3
• AKOS006363962
• J-014618
• DB15237
• MFCD23106395
• UNII-YKG0YF688X
• SCHEMBL5934962
• NS00073282
• Q27294558
• SCHEMBL1449765
• PB37744
• AKOS016011930
• EN300-343229
• P13808
• CHEMBL1908889
• EN300-332546
• P12535
• (1s,3s)-1-amino-3-fluorocyclobutane-1-carboxylic
• Cyclobutanecarboxylic acid, 1-amino-3-fluoro-, trans- (9CI)
• AS-51879
• 1-amino-3-fluorocyclobutane-1-carboxylicacid
• 1-AMINO-3-FLUOROCYCLOBUTANECARBOXYLIC ACID
• SB10785
• SCHEMBL12824573
• PB35852
• CS-0055342
• cis-1-amino-3-fluoro-cyclobutanecarboxylic acid

• MDL： MFCD23106395
• Inchi： 1S/C5H8FNO2/c6-3-1-5(7,2-3)4(8)9/h3H,1-2,7H2,(H,8,9)
• InChI Key： NTEDWGYJNHZKQW-UHFFFAOYSA-N
• SMILES： FC1CC(C(=O)O)(C1)N

Computed Properties

• Exact Mass: 133.05390666g/mol
• Monoisotopic Mass: 133.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 63.3

Additional information on cis-1-amino-3-fluoro-cyclobutanecarboxylic acid

Recent Advances in the Study of cis-1-amino-3-fluoro-cyclobutanecarboxylic acid (CAS: 915796-08-6)

In recent years, the compound cis-1-amino-3-fluoro-cyclobutanecarboxylic acid (CAS: 915796-08-6) has garnered significant attention in the field of chemical biology and medicinal chemistry. This fluorinated cyclobutane derivative has emerged as a promising scaffold for drug development, particularly in the design of novel therapeutics targeting neurological disorders and cancer. The unique structural features of this compound, including its constrained cyclobutane ring and fluorine substitution, contribute to its enhanced metabolic stability and bioavailability, making it an attractive candidate for further investigation.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic routes and pharmacological properties of cis-1-amino-3-fluoro-cyclobutanecarboxylic acid. The researchers employed a multi-step synthetic strategy to optimize the yield and purity of the compound, demonstrating its feasibility for large-scale production. The study also highlighted the compound's ability to modulate specific neurotransmitter systems, suggesting potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Another significant development involves the use of cis-1-amino-3-fluoro-cyclobutanecarboxylic acid as a building block for peptide-based therapeutics. A team of researchers from a leading pharmaceutical company reported the incorporation of this compound into peptide sequences to enhance their stability and binding affinity. The modified peptides exhibited improved pharmacokinetic profiles and demonstrated efficacy in preclinical models of cancer, paving the way for future clinical trials.

In addition to its therapeutic potential, cis-1-amino-3-fluoro-cyclobutanecarboxylic acid has also been investigated for its role in imaging and diagnostics. A recent study utilized this compound as a radiolabeled probe for positron emission tomography (PET) imaging. The results indicated high specificity and sensitivity in detecting tumor tissues, offering a non-invasive method for cancer diagnosis and monitoring.

Despite these promising findings, challenges remain in the development and application of cis-1-amino-3-fluoro-cyclobutanecarboxylic acid. Issues such as synthetic complexity, potential toxicity, and regulatory hurdles need to be addressed to fully realize its potential. Ongoing research efforts are focused on optimizing the compound's properties and exploring new therapeutic avenues.

In conclusion, cis-1-amino-3-fluoro-cyclobutanecarboxylic acid (CAS: 915796-08-6) represents a versatile and valuable tool in chemical biology and drug discovery. Its unique structural and pharmacological characteristics make it a compelling subject for further research, with potential applications spanning therapeutics, diagnostics, and beyond. Continued investigation and collaboration across disciplines will be essential to unlock the full potential of this compound.